![molecular formula C14H13Cl3N2O2 B13381507 5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone]](/img/structure/B13381507.png)
5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone]
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Description
5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] is a complex organic compound known for its unique chemical structure and properties It is characterized by the presence of a cyclohexanetrione core with dimethyl substitutions and a hydrazone linkage to a trichlorophenyl group
Properties
Molecular Formula |
C14H13Cl3N2O2 |
|---|---|
Molecular Weight |
347.6 g/mol |
IUPAC Name |
3-hydroxy-5,5-dimethyl-2-[(2,4,6-trichlorophenyl)diazenyl]cyclohex-2-en-1-one |
InChI |
InChI=1S/C14H13Cl3N2O2/c1-14(2)5-10(20)13(11(21)6-14)19-18-12-8(16)3-7(15)4-9(12)17/h3-4,20H,5-6H2,1-2H3 |
InChI Key |
LJLPDAKESQLUIN-UHFFFAOYSA-N |
Canonical SMILES |
CC1(CC(=C(C(=O)C1)N=NC2=C(C=C(C=C2Cl)Cl)Cl)O)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] typically involves the following steps:
Formation of the Cyclohexanetrione Core: The cyclohexanetrione core can be synthesized through the oxidation of 5,5-dimethyl-1,3-cyclohexanedione using strong oxidizing agents such as potassium permanganate or chromium trioxide.
Hydrazone Formation: The trichlorophenyl hydrazone is formed by reacting 2,4,6-trichlorophenylhydrazine with the cyclohexanetrione core under acidic conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale batch reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography can further enhance the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] undergoes various chemical reactions, including:
Oxidation: The compound can be further oxidized to form higher oxidation state derivatives.
Reduction: Reduction reactions can convert the hydrazone group to corresponding amines.
Substitution: Electrophilic and nucleophilic substitution reactions can occur at the trichlorophenyl group.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, chromium trioxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Substitution Reagents: Halogens, alkylating agents.
Major Products Formed
Oxidation Products: Higher oxidation state derivatives.
Reduction Products: Amines.
Substitution Products: Halogenated or alkylated derivatives.
Scientific Research Applications
5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] has a wide range of applications in scientific research:
Mechanism of Action
The mechanism of action of 5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] involves its interaction with specific molecular targets and pathways. The hydrazone group can form stable complexes with metal ions, influencing various biochemical processes. Additionally, the trichlorophenyl group can interact with cellular membranes, affecting membrane permeability and function.
Comparison with Similar Compounds
Similar Compounds
5,5-Dimethyl-1,3-cyclohexanedione: A precursor in the synthesis of the target compound.
5-Methyl-1,3-cyclohexanedione: Similar structure but with a single methyl group.
4,4-Dimethyl-1,3-cyclohexanedione: Another structural isomer with different substitution patterns.
Uniqueness
5,5-Dimethyl-1,2,3-cyclohexanetrione 2-[(2,4,6-trichlorophenyl)hydrazone] is unique due to its combination of a cyclohexanetrione core with a trichlorophenyl hydrazone group, which imparts distinct chemical and biological properties not found in its analogs.
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